Cas no 220826-61-9 (3,5-Epoxyisoquinoline(9CI))

• Product Name: 3,5-Epoxyisoquinoline(9CI)
• CAS No: 220826-61-9
• MF: C₉H₅NO
• MW: 143.142102003098
• CID: 244038
• PubChem ID: 45079693
• Update Time: 2025-04-19

3,5-Epoxyisoquinoline(9CI) Chemical and Physical Properties

Names and Identifiers

• 3,5-Epoxyisoquinoline(9CI)
• 3,5-Epoxyisoquinoline
• DTXSID60663771
• 220826-61-9

• Inchi： 1S/C9H5NO/c1-2-6-5-10-9-4-7(6)8(3-1)11-9/h1-5H
• InChI Key： HEVMNGXXZPLLDR-UHFFFAOYSA-N
• SMILES： O1C2=CC3=C1C=CC=C3C=N2

Computed Properties

• Exact Mass: 143.03715
• Monoisotopic Mass: 143.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03